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(5-Hydroxypyridin-3-yl)boronic

acid

Cat. No.: B596571 Get Quote

An In-depth Technical Guide to (5-
Hydroxypyridin-3-yl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of (5-Hydroxypyridin-3-yl)boronic acid. It is intended for an audience of

researchers, scientists, and professionals in the field of drug development who utilize boronic

acids as key building blocks in the synthesis of complex organic molecules. This document

summarizes key data, provides a representative experimental protocol for its synthesis, and

visualizes its molecular structure and a primary application in organic synthesis.

Core Molecular Information
(5-Hydroxypyridin-3-yl)boronic acid is a heterocyclic boronic acid derivative. Such

compounds are of significant interest in medicinal chemistry and materials science due to their

utility as versatile reagents in carbon-carbon bond-forming reactions, most notably the Suzuki-

Miyaura cross-coupling reaction.[1][2][3][4][5] The presence of both a hydroxyl group and a

boronic acid function on the pyridine ring makes it a valuable bifunctional building block for

creating diverse molecular architectures.

Physicochemical and Identification Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b596571?utm_src=pdf-interest
https://www.benchchem.com/product/b596571?utm_src=pdf-body
https://www.benchchem.com/product/b596571?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.researchgate.net/publication/344382676_Boronic_Acids_and_Their_Derivatives_in_Medicinal_Chemistry_Synthesis_and_Biological_Applications
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/64652272f2112b41e9b7c3f3/original/which-boronic-acids-are-used-most-frequently-for-synthesis-of-bioactive-molecules.pdf
https://www.researchgate.net/publication/388510712_The_Fifth_Element_in_Drug_Design_Boron_in_Medicinal_Chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative and identifying information for (5-
Hydroxypyridin-3-yl)boronic acid. It should be noted that while spectral and some physical

data are often available from commercial suppliers, detailed, experimentally determined values

for properties such as melting point and solubility are not consistently reported in publicly

accessible literature.

Property Value Reference

IUPAC Name
(5-Hydroxypyridin-3-yl)boronic

acid

CAS Number 1208308-11-5

Molecular Formula C₅H₆BNO₃ [6]

Molecular Weight 138.92 g/mol [6]

Physical Form Solid

Storage Conditions Inert atmosphere, -20°C

Note: Specific experimental data such as melting point, solubility, and detailed NMR spectral

data for (5-Hydroxypyridin-3-yl)boronic acid are not readily available in the surveyed public

literature but can often be obtained from the certificate of analysis provided by a chemical

supplier.

Molecular Structure
The structure of (5-Hydroxypyridin-3-yl)boronic acid features a pyridine ring substituted with

a hydroxyl group at the 5-position and a boronic acid group [-B(OH)₂] at the 3-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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